Cas no 1936134-97-2 (1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
• CAS No: 1936134-97-2
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5192363
• Update Time: 2025-10-28

1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21N3O2/c1-11(2,3)8-7-9(13)14-15(8)10(16)17-12(4,5)6/h7H,1-6H3,(H2,13,14)
• InChI Key： PALZSYLSYQWIBX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C(C)(C)C)=CC(N)=N1

Additional information on 1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester

Introduction to 1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester (CAS No. 1936134-97-2)

The compound 1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester, with the CAS number 1936134-97-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its amino and ester functional groups, as well as its bulky tert-butyl substituents, contribute to its unique chemical properties and reactivity.

Recent advancements in the field of drug discovery have highlighted the importance of pyrazole derivatives due to their ability to interact with biological targets in novel ways. The presence of both an amino group and an ester moiety in 1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester suggests that it may exhibit both nucleophilic and electrophilic characteristics, making it a versatile scaffold for further chemical modifications. These modifications can be tailored to enhance specific biological activities, such as inhibiting enzymes or binding to receptors involved in various disease pathways.

The tert-butyl groups at the 5-position of the pyrazole ring play a crucial role in determining the steric and electronic properties of the molecule. These bulky substituents can shield reactive sites from unwanted interactions while also influencing the overall solubility and metabolic stability of the compound. Such structural features are often exploited in medicinal chemistry to optimize drug-like properties, including bioavailability and target specificity.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are critical in many biological processes and often associated with diseases such as cancer and inflammation. Pyrazole derivatives have shown promise in this area due to their ability to mimic natural ligands and disrupt PPIs effectively. The specific arrangement of functional groups in 1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester makes it a potential candidate for designing novel PPI modulators.

Furthermore, the compound's structural motif aligns well with the principles of fragment-based drug design (FBDD), a strategy that involves identifying small molecular fragments with high affinity for a target protein. These fragments can then be optimized through iterative chemical synthesis to produce lead compounds with improved pharmacological properties. The versatility of 1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester as a starting material makes it an attractive building block for such endeavors.

Recent studies have also explored the use of pyrazole derivatives as scaffolds for developing kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in diseases like cancer. The ability of 1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester to interact with kinase active sites has been investigated through computational modeling and experimental validation. Preliminary results suggest that this compound can effectively inhibit certain kinases by competing with natural substrates or by inducing conformational changes in the enzyme.

The ester functionality at the carboxyl group provides an additional point of diversification for medicinal chemists. Ester groups can be hydrolyzed under physiological conditions to release free carboxylic acids or converted into other functional moieties through various chemical transformations. This flexibility allows for the rapid generation of libraries of related compounds that can be screened for biological activity against different targets.

Another area where this compound has shown potential is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. Pyrazole derivatives have been reported to exhibit antimicrobial activity by interfering with bacterial cell wall synthesis or DNA replication. The structural features of 1H-Pyrazole-1-carboxylic acid, 3-amino-5-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester, particularly its amino group and bulky substituents, may contribute to its ability to disrupt microbial processes effectively.

In conclusion,cas no1936134-97-2 represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of an amino group、an ester moiety、and tert-butyl substituents makes this compound a versatile scaffold for designing molecules with tailored properties. As our understanding of disease mechanisms continues to evolve，compounds like cas no1936134-97-2 will play an increasingly important role in developing innovative therapeutic strategies.